Cas no 332066-66-7 (1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-METHYL-3-(2-PROPYNYLOXY)-, ETHYL ESTER)

• Product Name: 1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-METHYL-3-(2-PROPYNYLOXY)-, ETHYL ESTER
• CAS No: 332066-66-7
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 3233043
• PubChem ID: 85784167
• Update Time: 2025-04-21

1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-METHYL-3-(2-PROPYNYLOXY)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-METHYL-3-(2-PROPYNYLOXY)-, ETHYL ESTER
• DB-429793
• ethyl 1-methyl-3-(prop-2-yn-1-yloxy)-1H-pyrazole-4-carboxylate
• 332066-66-7

• Inchi： 1S/C10H12N2O3/c1-4-6-15-9-8(7-12(3)11-9)10(13)14-5-2/h1,7H,5-6H2,2-3H3
• InChI Key： UYMWLUVBULFLLM-UHFFFAOYSA-N
• SMILES： O(CC#C)C1C(C(=O)OCC)=CN(C)N=1

Computed Properties

• Exact Mass: 208.08479225Da
• Monoisotopic Mass: 208.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.4Ų